14-Salicyloyldaunorubicin
14-Salicyloyldaunorubicin
Brand Name:
Vulcanchem
CAS No.:
116782-68-4
VCID:
VC20893980
InChI:
InChI=1S/C34H33NO13/c1-14-28(38)18(35)10-23(47-14)48-21-12-34(44,22(37)13-46-33(43)15-6-3-4-8-19(15)36)11-17-25(21)32(42)27-26(30(17)40)29(39)16-7-5-9-20(45-2)24(16)31(27)41/h3-9,14,18,21,23,28,36,38,40,42,44H,10-13,35H2,1-2H3
SMILES:
CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)COC(=O)C6=CC=CC=C6O)O)N)O
Molecular Formula:
C34H33NO13
Molecular Weight:
663.6 g/mol
14-Salicyloyldaunorubicin
CAS No.: 116782-68-4
Cat. No.: VC20893980
Molecular Formula: C34H33NO13
Molecular Weight: 663.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 116782-68-4 |
|---|---|
| Molecular Formula | C34H33NO13 |
| Molecular Weight | 663.6 g/mol |
| IUPAC Name | [2-[4-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-2,5,12-trihydroxy-7-methoxy-6,11-dioxo-3,4-dihydro-1H-tetracen-2-yl]-2-oxoethyl] 2-hydroxybenzoate |
| Standard InChI | InChI=1S/C34H33NO13/c1-14-28(38)18(35)10-23(47-14)48-21-12-34(44,22(37)13-46-33(43)15-6-3-4-8-19(15)36)11-17-25(21)32(42)27-26(30(17)40)29(39)16-7-5-9-20(45-2)24(16)31(27)41/h3-9,14,18,21,23,28,36,38,40,42,44H,10-13,35H2,1-2H3 |
| Standard InChI Key | KLMZCYMMWMOKFU-UHFFFAOYSA-N |
| SMILES | CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)COC(=O)C6=CC=CC=C6O)O)N)O |
| Canonical SMILES | CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)COC(=O)C6=CC=CC=C6O)O)N)O |
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